N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide

• IUPAC Name: N-[1-[(2-chlorophenyl)methyl]-5-oxopyrrolidin-3-yl]-2-ethylbenzamide
• InChI: InChI=1S/C20H21ClN2O2/c1-2-14-7-3-5-9-17(14)20(25)22-16-11-19(24)23(13-16)12-15-8-4-6-10-18(15)21/h3-10,16H,2,11-13H2,1H3,(H,22,25)
• InChI Key: JXAYTMGNLHVJJS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(=O)NC2CC(=O)N(C2)CC3=CC=CC=C3Cl
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol

Description

N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide, also known as CNOB, is a synthetic compound that has gained significant attention in the field of neuroscience research. It is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in synaptic plasticity, learning, and memory.

Mechanism of Action

N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide acts as a positive allosteric modulator of the mGluR5 receptor, which is primarily found in the central nervous system. The binding of N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide to the receptor enhances the activity of the receptor, leading to increased signaling and synaptic plasticity. This, in turn, results in improved cognitive function and potential therapeutic benefits.
Biochemical and Physiological Effects:
N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide has been shown to improve cognitive function in animal models of various neurological disorders. It has also been shown to have anxiolytic and antidepressant effects. Additionally, N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide has been shown to reduce pain in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide in lab experiments is its specificity for the mGluR5 receptor. This allows for targeted modulation of the receptor and reduces the potential for off-target effects. However, one limitation of using N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research of N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide. One area of interest is its potential to treat addiction. N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide has been shown to reduce drug-seeking behavior in animal models of addiction, and further research in this area could lead to the development of new addiction treatments. Additionally, N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide has shown promise in treating chronic pain, and further research could lead to the development of new pain medications. Finally, the potential therapeutic benefits of N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide in psychiatric disorders such as anxiety and depression warrant further investigation.

Synthesis Methods

The synthesis of N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide involves the reaction of 2-ethylbenzoyl chloride with N-(2-chlorobenzyl)pyrrolidine-3-carboxamide in the presence of a base such as triethylamine. The reaction yields N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide, which can be purified using column chromatography. The purity of the compound can be confirmed using techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease, schizophrenia, and addiction. Additionally, N-[1-(2-chlorobenzyl)-5-oxopyrrolidin-3-yl]-2-ethylbenzamide has been studied for its potential to treat anxiety, depression, and pain.